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Compound of Interest

Methyl 3-
Compound Name:
(methoxymethyl)benzoate

CAS No.: 1515-87-3

Cat. No.: B1646957

Get Quote

\ J

CAS: 5368-81-0 | Formula: C9H1003

Executive Summary & Chemical Profile

Methyl 3-(methoxymethyl)benzoate is an organic ester used primarily as a pharmaceutical

intermediate. Proper disposal is critical not only for regulatory compliance (RCRA/EPA) but to
prevent downstream chemical incompatibilities in waste streams. As an ester, it is susceptible
to hydrolysis, potentially releasing methanol and 3-(methoxymethyl)benzoic acid if improperly
sequestered with strong bases.

Physicochemical Safety Data
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Property Value Operational Implication

Unique identifier for waste

CAS Number 5368-81-0 _
labeling.[1]
] o Requires secondary
Physical State Liquid (Colorless) )
containment for storage.
Combustible. Classify as Non-
Flash Point >100°C (Est)[2] Flammable for transport, but
Ignitable if mixed with solvents.
Requires standard PPE (Nitrile
GHS Hazards H302, H315, H319, H335
gloves, safety glasses).
o _ Incompatible with Strong
Reactivity Ester Linkage

Bases (exothermic hydrolysis).

Waste Characterization & Segregation Strategy

Effective disposal begins with segregation.[3] Mixing this compound with incompatible streams
is the most common cause of waste container over-pressurization.

The "Ester Rule” for Segregation

Do NOT mix Methyl 3-(methoxymethyl)benzoate with:
e Strong Bases (pH > 10): Sodium Hydroxide, Potassium Hydroxide.

o Mechanism:[4] Base-catalyzed hydrolysis yields Methanol (flammable/toxic) and heat.
e Strong Oxidizers: Nitric Acid, Peroxides.

o Mechanism:[4] Potential for violent oxidation of the ether/ester moieties.

Waste Stream Decision Logic

Use the following logic to determine the correct waste container.
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Waste: Methyl 3-(methoxymethyl)benzoate

Mixed with Halogenated Solvents?
(DCM, Chloroform)

No Yes
Mixed with Aqueous Phase? Stream A: Halogenated Organic Waste
(>10% Water) (High Cost Disposal)

Yes No

Stream B: Aqueous Organic Waste Stream C: Non-Halogenated Organic Waste
(pH Adjustment may be needed) (Preferred Route)

Click to download full resolution via product page

Figure 1: Segregation logic for ester-based organic intermediates. Prioritize Stream C for pure
or solvent-diluted waste.

Disposal Procedures
Scenario A: Routine Liquid Waste (Reaction
Mixtures/Mother Liquors)

Objective: Safe transfer to satellite accumulation areas.

o Container Selection: Use High-Density Polyethylene (HDPE) or Amber Glass containers.
Avoid metal cans if the waste is acidic.[4][5]

e Labeling:
o Must read: "Hazardous Waste - Methyl 3-(methoxymethyl)benzoate".

o Constituents: List all solvents (e.g., "5% Product, 95% Ethyl Acetate").
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o Hazards: Check "Irritant" and "Toxic".

o Bulking: Pour into the Non-Halogenated Organic drum.

o Critical Check: Ensure the drum does not contain concentrated caustic waste (bases).

Scenario B: Solid Waste (Contaminated Consumables)

Objective: Disposal of silica gel, filter paper, or gloves contaminated with the substance.
e Bagging: Place solid waste in a clear, 6-mil polyethylene bag.

o Secondary Container: Place the bag inside a dedicated solid waste pail (often a white 5-
gallon bucket).

e Labeling: Tag as "Solid Debris contaminated with Organic Esters."

Spill Management Protocol

Spills of Methyl 3-(methoxymethyl)benzoate are manageable but require immediate
containment to prevent slick surfaces and vapor generation.

Spill Response Workflow

. Absorb with Paper/Pads Dispose as Solid Waste
LAiner = 20 il Place in Fume Hood (Double Bagged)
Assess Volume & Risk
. Dike with Vermiculite/Sand
AT (B SO0 Prevent Drain Entry

Click to download full resolution via product page

Scoop into Pail
Label: 'Spill Debris'

Figure 2: Operational response for liquid spills. Note: Do not use sawdust for large spills due to
potential flammability if mixed with oxidizers.

Step-by-Step Cleanup

¢ [solate: Evacuate the immediate area (3-meter radius).
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o PPE: Don nitrile gloves, lab coat, and safety goggles.[6] If in a confined space without
ventilation, a half-face respirator with organic vapor cartridges is recommended.

e Contain: Use a spill pillow or vermiculite to create a dike around the spill.

o Absorb: Cover the liquid with an inert absorbent (Vermiculite, Diatomaceous earth, or
Chemizorb®).

o Note: Avoid paper towels for volumes >50mL to reduce VOC release.
o Collect: Scoop the saturated absorbent into a wide-mouth HDPE jar.
o Decontaminate: Wash the surface with a dilute soap solution. Do not use bleach (oxidizer).

Regulatory & Compliance Notes

e US EPA (RCRA): This specific CAS is not P-listed or U-listed. However, waste mixtures often
exhibit the characteristic of Ignitability (D001) if mixed with flammable solvents.

o Drain Disposal:Strictly Prohibited. Esters have low water solubility and high aquatic toxicity
potential.

o Empty Containers: Triple rinse with a compatible solvent (e.g., acetone) before discarding
the container. Collect the rinsate as hazardous waste.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Operational Guide: Disposal of Methyl 3-
(methoxymethyl)benzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1646957/docs#operational-guide-disposal-of-methyl-
3-methoxymethyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1646957?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

